Cas no 137424-80-7 (2-Piperazinecarboxylicacid, 4-(3-phosphono-2-propen-1-yl)-)

• Product name: 2-Piperazinecarboxylicacid, 4-(3-phosphono-2-propen-1-yl)-
• CAS No: 137424-80-7
• MF: C₈H₁₅N₂O₅P
• MW: 250.1889
• CID: 186967
• PubChem ID: 6437356

2-Piperazinecarboxylicacid, 4-(3-phosphono-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 4-(3-phosphono-2-propen-1-yl)-
• 4-[(2E)-3-Phosphono-2-propen-1-yl]-2-piperazinecarboxylic acid
• CPPENE
• SDZ EAA 494
• 2-Piperazinecarboxylic acid, 4-(3-phosphono-2-propenyl)-
• 3-(2-Carboxypiperazine-4-yl)-1-propenyl-1-phosphonic acid
• 4-(3-Phosphonoprop-2-enyl)piperazine-2-carboxylic acid
• 4-[(2E)-3-phosphonoprop-2-en-1-yl]piperazine-2-carboxylic acid
• J-003616
• 132014-88-1
• d-CCPene
• 137424-80-7
• 4-[(E)-3-phosphonoprop-2-enyl]piperazine-2-carboxylic acid
• Q6841079
• GTPL4170
• (e)-4-(3-phosphonoprop-2-enyl)piperazine-2-carboxylic acid
• SCHEMBL726553
• DTXSID001179674
• 2-Piperazinecarboxylicacid,4-(3-phosphono-2-propen-1-yl)-
• CHEMBL224678

• Inchi： InChI=1S/C8H15N2O5P/c11-8(12)7-6-10(4-2-9-7)3-1-5-16(13,14)15/h1,5,7,9H,2-4,6H2,(H,11,12)(H2,13,14,15)/b5-1+
• InChI Key： VZXMZMJSGLFKQI-ORCRQEGFSA-N
• SMILES： P(/C=C/CN1CCNC(C(O)=O)C1)(O)(O)=O

Computed Properties

• Exact Mass: 250.07185858g/mol
• Monoisotopic Mass: 250.07185858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 110Ų